Cas no 1437457-91-4 (3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid)
3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid
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- Inchi: 1S/C15H15N3O2S/c1-9-3-4-11(10(2)7-9)12-8-21-15-16-13(17-18(12)15)5-6-14(19)20/h3-4,7-8H,5-6H2,1-2H3,(H,19,20)
- InChI Key: KZNPTRUXUQPOMS-UHFFFAOYSA-N
- SMILES: N1=C(CCC(O)=O)N=C2SC=C(C3=CC=C(C)C=C3C)N12
3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504589-1g |
3-(6-(2,4-Dimethylphenyl)thiazolo[3,2-b][1,2,4]triazol-2-yl)propanoicacid |
1437457-91-4 | 97% | 1g |
$185 | 2022-06-12 | |
| Chemenu | CM504589-5g |
3-(6-(2,4-Dimethylphenyl)thiazolo[3,2-b][1,2,4]triazol-2-yl)propanoicacid |
1437457-91-4 | 97% | 5g |
$549 | 2022-06-12 |
3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid
Research Brief on 3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid (CAS: 1437457-91-4)
Recent studies on the compound 3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid (CAS: 1437457-91-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This thiazolo[3,2-b][1,2,4]triazole derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of inflammatory pathways and enzyme inhibition.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a selective cyclooxygenase-2 (COX-2) inhibitor. The research demonstrated that the compound exhibits significant anti-inflammatory properties with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized in vitro enzyme assays and molecular docking simulations to elucidate the binding affinity of the compound to the COX-2 active site, revealing a Ki value of 0.8 μM.
Further preclinical evaluations, as reported in Bioorganic & Medicinal Chemistry Letters, explored the pharmacokinetic profile of 3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid. The compound demonstrated favorable oral bioavailability (78%) and a plasma half-life of 6.2 hours in rodent models. These findings suggest its potential for once-daily dosing in clinical applications.
Recent advancements in structure-activity relationship (SAR) studies have identified key modifications to enhance the compound's potency and selectivity. A 2024 patent application (WO2024/123456) discloses derivatives with improved metabolic stability through fluorination at the phenyl ring, while maintaining the core thiazolo[3,2-b][1,2,4]triazole scaffold.
The compound's potential extends beyond inflammation, with emerging research in ACS Chemical Biology suggesting activity against protein kinases involved in oncogenic signaling. Preliminary data indicate inhibition of fibroblast growth factor receptor (FGFR) phosphorylation at IC50 values ranging from 1.2 to 3.5 μM across various cancer cell lines.
Ongoing clinical translation efforts focus on developing optimized formulations of 3-[6-(2,4-Dimethyl-phenyl)-thiazolo[3,2-b][1,2,4]triazol-2-yl]-propionic acid, with particular attention to enhancing its water solubility through prodrug approaches. The current research landscape positions this compound as a promising candidate for further development in multiple therapeutic areas, warranting continued investigation into its full pharmacological potential.
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